Cas no 1216614-11-7 (1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine)

• Product Name: 1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine
• CAS No: 1216614-11-7
• MF: C₁₁H₁₄FN₃O₂
• MW: 239.246165752411
• MDL: MFCD15142588
• CID: 4578459
• Update Time: 2025-11-01

1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine

• MDL： MFCD15142588
• Inchi： 1S/C11H14FN3O2/c1-13-4-6-14(7-5-13)9-2-3-10(12)11(8-9)15(16)17/h2-3,8H,4-7H2,1H3
• InChI Key： AQWWLNGQGSKVME-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C([N+]([O-])=O)=C2)CCN(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine

Professional Introduction to 1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine (CAS No. 1216614-11-7)

1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine, identified by the CAS number 1216614-11-7, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural and functional properties, making it a valuable candidate for further research and development in medicinal chemistry.

The structural framework of 1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine consists of a piperazine ring substituted with a 4-fluoro-3-nitrophenyl group. The presence of both fluorine and nitro substituents in the aromatic ring imparts distinct electronic and steric characteristics to the molecule. These features are crucial in determining its interaction with biological targets, thereby influencing its potential pharmacological activity.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing piperazine moieties. Piperazines are known for their ability to modulate various biological pathways, making them attractive scaffolds for drug discovery. Specifically, 1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine has been studied for its potential role in treating neurological disorders, including depression and anxiety.

The fluorine atom in the 4-fluoro-3-nitrophenyl group enhances the lipophilicity of the molecule, which can improve its ability to cross the blood-brain barrier. This property is particularly important for central nervous system (CNS) drugs, as it ensures better penetration into the brain. Additionally, the nitro group contributes to the molecule's reactivity and can be involved in various chemical transformations, allowing for further derivatization and optimization.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often leads to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. In the case of 1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine, these effects may contribute to its potential as a therapeutic agent.

The synthesis of 1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the formation of key bonds in the molecule.

Electrophysiological studies have demonstrated that 1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine can modulate neurotransmitter receptors, particularly serotonin receptors. Serotonin is a critical neurotransmitter involved in mood regulation, and its dysregulation is associated with various psychiatric disorders. By interacting with serotonin receptors, this compound may offer a novel approach to treating conditions such as depression and obsessive-compulsive disorder (OCD).

The compound's interaction with other neurotransmitter systems has also been explored. For instance, it may influence dopamine pathways, which are implicated in motivation and reward mechanisms. This dual action on serotonin and dopamine systems makes 1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine a promising candidate for developing multifaceted therapeutic strategies.

In vitro studies have shown that 1-(4-Fluoro-3-nitrophenyl)-4-methylpiperazine exhibits significant binding affinity for certain serotonin receptor subtypes. This selectivity is crucial for minimizing side effects associated with non-selective drugs. Furthermore, preclinical trials have indicated that this compound demonstrates good pharmacokinetic properties, including adequate bioavailability and prolonged half-life.

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